2-(oxolan-3-yl)ethane-1-thiol
Overview
Description
2-(Oxolan-3-yl)ethane-1-thiol (E1T) is a sulfur-containing compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is an important intermediate in the synthesis of many compounds, including pharmaceuticals, agrochemicals, and surfactants. In addition, E1T is a key component in the production of biofuels, lubricants, and other industrial chemicals. Furthermore, it is used in the production of certain polymers and as a fuel additive.
Mechanism of Action
The mechanism of action of 2-(oxolan-3-yl)ethane-1-thiol is not well understood, however, it is believed to act as a ligand to a variety of enzymes and other proteins. The binding of 2-(oxolan-3-yl)ethane-1-thiol to these proteins is thought to modulate their activity and/or structure, thus leading to changes in their function and/or activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(oxolan-3-yl)ethane-1-thiol are not well understood. However, it has been shown to interact with a variety of proteins, and thus may have an effect on their activity and/or structure. In addition, 2-(oxolan-3-yl)ethane-1-thiol has been shown to interact with certain hormones, such as testosterone, and thus may have an effect on hormone levels.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(oxolan-3-yl)ethane-1-thiol in laboratory experiments include its low cost and ease of synthesis. Furthermore, it can be used in a wide range of experiments, including those involving protein structure and function, enzyme kinetics, and drug design. The main limitation of using 2-(oxolan-3-yl)ethane-1-thiol in laboratory experiments is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
For the use of 2-(oxolan-3-yl)ethane-1-thiol include its use in the development of new drugs and other bioactive molecules, the design of new materials, and the study of enzyme kinetics. In addition, it could be used in the development of new catalysts and fuel additives. Furthermore, its use in the study of protein structure and function could lead to new insights into the regulation of protein activity. Finally, its use in the study of hormone levels could lead to new treatments for various diseases and disorders.
Synthesis Methods
2-(Oxolan-3-yl)ethane-1-thiol (2-(oxolan-3-yl)ethane-1-thiol) can be synthesized by the reaction of ethane-1-thiol with an aldehyde, such as propionaldehyde or acetaldehyde. The reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a catalyst, such as a palladium complex. The reaction is typically carried out at room temperature, and the product can be isolated by distillation or crystallization.
Scientific Research Applications
2-(oxolan-3-yl)ethane-1-thiol has been used in a wide range of scientific research applications, including the study of enzyme kinetics, the design of drugs and other bioactive molecules, and the development of new materials. In addition, 2-(oxolan-3-yl)ethane-1-thiol has been used in the study of the structure and function of proteins, as well as in the design of new catalysts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(oxolan-3-yl)ethane-1-thiol involves the reaction of 3-hydroxypropanethiol with oxirane followed by reduction of the resulting intermediate.", "Starting Materials": [ "3-hydroxypropanethiol", "Oxirane", "Sodium borohydride", "Methanol", "Diethyl ether", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-hydroxypropanethiol is reacted with oxirane in the presence of sodium hydroxide to form 2-(oxolan-3-yl)ethane-1-thiol intermediate.", "Step 2: The intermediate is then reduced using sodium borohydride in methanol to yield the final product.", "Step 3: The product is purified by extraction with diethyl ether and acidification with hydrochloric acid." ] } | |
CAS RN |
1517015-55-2 |
Molecular Formula |
C6H12OS |
Molecular Weight |
132.2 |
Purity |
95 |
Origin of Product |
United States |
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